Cas no 2137443-54-8 (3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid
• CAS No: 2137443-54-8
• MF: C₇H₁₂F₂N₂O₃
• MW: 210.178588867188
• CID: 5297410
• Update Time: 2025-06-22

3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1-carbamoylethyl)(methyl)amino]-2,2-difluoropropanoic acid
• 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2-amino-1-methyl-2-oxoethyl)methylamino]-2,2-difluoro-

• Inchi： 1S/C7H12F2N2O3/c1-4(5(10)12)11(2)3-7(8,9)6(13)14/h4H,3H2,1-2H3,(H2,10,12)(H,13,14)
• InChI Key： BNCUULOAGJZXLE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)C(C(N)=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• XLogP3: -2.4
• Topological Polar Surface Area: 83.6

Additional information on 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid

Professional Introduction to 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic Acid (CAS No. 2137443-54-8)

3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2137443-54-8, represents a unique molecular structure that has potential applications in various scientific domains. The presence of multiple functional groups, including amino and fluoro substituents, makes this compound a subject of intense interest for researchers exploring novel synthetic pathways and biological activities.

The molecular framework of 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid consists of a propanoic acid backbone modified with fluoro atoms at the second carbon position. This structural feature is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for pharmaceutical development. The compound also features an N-substituted amine group, which can participate in various hydrogen bonding interactions and influence its solubility and reactivity.

In recent years, the study of fluorinated amino acids has seen remarkable advancements, largely driven by their potential in drug design and material science. The incorporation of fluorine atoms into organic molecules can alter electronic properties, binding affinities, and metabolic pathways, thereby offering a tunable platform for developing new therapeutic agents. For instance, fluorinated analogs of existing drugs have been shown to exhibit improved pharmacokinetic profiles, including longer half-lives and reduced susceptibility to enzymatic degradation.

The synthesis of 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include the introduction of the fluoro substituents followed by functional group transformations to achieve the desired amino groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance the efficiency and selectivity of these processes.

The biological significance of this compound has been explored in several cutting-edge research studies. One notable area of investigation is its potential role as a precursor in the synthesis of novel bioactive molecules. Researchers have hypothesized that derivatives of 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid could serve as scaffolds for designing enzymes inhibitors or signaling pathway modulators. These applications are particularly relevant in the context of chronic diseases where targeted molecular intervention is crucial.

In addition to its pharmaceutical potential, this compound has also been studied for its material science applications. Fluorinated organic compounds are known for their unique properties such as low friction coefficients and high thermal stability, making them suitable for use in advanced materials like lubricants and coatings. The structural versatility of 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid allows for further derivatization into polymers or liquid crystals with tailored functionalities.

The latest research trends indicate that the demand for specialized compounds like 3-[(1-Amino-1-oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid is on the rise due to their diverse applications. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in synthetic chemistry and drug discovery. These partnerships are essential for translating laboratory findings into commercially viable products that address unmet medical needs.

The regulatory landscape for novel chemical entities also plays a critical role in shaping the development trajectory of such compounds. Compliance with international standards ensures that these materials are safe and effective when used in research or commercial settings. Continuous advancements in analytical techniques have improved our ability to characterize complex molecular structures accurately, thereby facilitating better decision-making in drug development programs.

In conclusion, 3-[(1-Amino-1--oxopropan-2-yl)-methylamino]-2,2-difluoropropanoic acid (CAS No. 2137443-54-8) represents a promising candidate for further exploration in both pharmaceuticals and materials science. Its unique structural features offer opportunities for designing innovative therapeutic agents while also serving as a valuable building block in advanced material formulations. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in scientific endeavors across multiple disciplines.